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Compound of Interest

Compound Name: Indole-d6

Cat. No.: B116641

Get Quote

Indole-d6 is an isotopologue of Indole where six hydrogen atoms on the benzene ring have

been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[1][2] This

substitution is foundational to its utility in research.

What is a Stable Isotope? Unlike radioactive isotopes, stable isotopes do not decay and emit

radiation.[3][4] This makes compounds like Indole-d6 exceptionally safe for a wide range of

studies, including those in vulnerable populations, as they pose no risk of radiation exposure.

[3] The primary purpose of the deuterium is to increase the compound's mass, allowing it to

be distinguished from its endogenous, non-labeled counterpart by mass spectrometry

without altering its fundamental chemical behavior in biological systems.[3]

Core Compound Identifiers:

Chemical Name: 2,3,4,5,6,7-Hexadeuterio-1H-indole[5]

CAS Number: 104959-27-5[1][6]

Molecular Formula: C₈HD₆N[1][6]

Molecular Weight: 123.18 g/mol [1][5][6]
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Hazard Identification and GHS Classification
The toxicological properties of Indole-d6 are not extensively documented independently;

therefore, they are presumed to be identical to those of the parent compound, Indole (CAS:

120-72-9). Indole is classified as a hazardous substance under the Globally Harmonized

System (GHS).[7]

GHS Hazard Classification Summary:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Signal Word:Danger[7]

Hazard Pictograms:

Application Scientist's Insight: The "Toxic in contact with skin" (H311) classification is of

paramount importance. This is not a compound that can be handled casually. Dermal

absorption is a significant route of exposure, and even small amounts of the solid powder on

the skin can lead to systemic toxicity. The "Causes serious eye damage" (H318) warning

indicates that exposure can lead to irreversible harm, necessitating stringent eye protection.

Physicochemical Properties and Their Safety
Implications
Understanding the physical state and properties of Indole-d6 is critical for anticipating its

behavior and implementing appropriate controls.
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Key Physicochemical Data:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Risk Assessment and Control Workflow
A systematic approach to safety is non-negotiable. The following workflow illustrates the

decision-making process for safely managing Indole-d6 in a laboratory environment.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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